2-bromo-N-(1-methylpiperidin-4-yl)-N-phenylpropanamide

• Molecular Formula: C15H21BrN2O
• Molecular Weight: 325.24 g/mol
• IUPAC Name: 2-bromo-N-(1-methylpiperidin-4-yl)-N-phenylpropanamide
• InChI: InChI=1S/C15H21BrN2O/c1-12(16)15(19)18(13-6-4-3-5-7-13)14-8-10-17(2)11-9-14/h3-7,12,14H,8-11H2,1-2H3
• InChI Key: ICBNHBZYVROYRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C1CCN(CC1)C)C2=CC=CC=C2)Br

Description

2-bromo-N-(1-methylpiperidin-4-yl)-N-phenylpropanamide is a useful research compound. Its molecular formula is C15H21BrN2O and its molecular weight is 325.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of compound 1-methyl-N-phenylpiperidin-4-amine (1.0 g, 5.255 mmol) in dry CH2Cl2 (10 mL) was treated with Et3N (2.19 mL, 15.766 mmol) followed by 2-bromopropionyl bromide (0.61 mL, 5.780 mmol) at 0° C. and stirred at same temperature for 1 h. The reaction was diluted with water (25 mL) and product was extracted into CH2Cl2 (2×25 mL). The combined CH2Cl2 layer was washed with brine (20 mL) and dried (Na2SO4). Solvent was evaporated and crude was purified by column chromatography (MeOH:CH2Cl2, 5:95) to obtain compound 2-Bromo-N-(1-methylpiperidin-4-yl)-N-phenylpropanamide (1.5 g, 88%) as a solid. 1H NMR (DMSO-d6) δ: 1.09-1.33 (m, 2H), 1.59 (d, 3H, J=6.3 Hz), 1.66-1.74 (m, 2H), 1.89-1.98 (m, 2H), 2.09 (s, 3H), 2.68-2.74 (m, 2H), 4.01 (q, 1H), 4.28-4.36 (m, 1H), 7.26-7.30 (m, 2H), 7.46-7.50 (m, 3H); ESI-MS (m/z, %) 327 and 325 (MH+, 100%).